Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

Cbz-O-methyl-L-serine mass spectrometry
validation

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Cbz-O-methyl-L-ser

CAS No.: 134807-65-1

Cat. No.: S1535236

Chemical ldentification of Cbz-O-Methyl-L-Serine

To aid your research, here is the basic identifying information I found for your compound of interest. Please

note that there are two closely related compounds with different CAS numbers.

Cbz-O-Methyl-L-Serine (CAS .
Property Cbz-L-Serine Methyl Ester (CAS 1676-81-9)
134807-65-1)

CAS 134807-65-1 [1] [2] 1676-81-9 [3]

Registry

Number

Molecular 012H15NO5 [1] [2] C12H15NO5 [3]

Formula

Molecular 253.25 g/mol [1] [2] 253.25/ 253.26 g/mol [3]

Weight

SMILES COCC@@HO)NC(=0)OCclcccecl COC(=0)C(CO)NC(=0)OCC1=CC=CC=C1 [3]

[1]
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Cbz-O-Methyl-L-Serine (CAS .
Property Cbz-L-Serine Methyl Ester (CAS 1676-81-9)
134807-65-1)

IUPAC Name Information not available in search methyl (2S)-3-hydroxy-2-
results (phenylmethoxycarbonylamino)propanoate [3]

Synonym(s) CBZ-L-Serine(Methyl Ether) [1] CBZ-L-Serine methyl ester [3]

A Framework for Designing Your Validation Study

Although a direct protocol was not available, the search results point to established best practices in the field.
You can use the following framework, based on general mass spectrometry validation guidelines, to design

your own experimental comparison.

Core Experimental Design

A robust validation study begins with a solid experimental design. Key considerations include:

e Calibration Standards: It is recommended to use matrix-matched calibration standards
(calibrants) to account for the influence of the sample matrix on the ionization of the analyte. If using
solvent-based standards, their performance should be compared against matrix-matched ones [4].

e Calibration Curve: A minimum of six different concentration levels is required by most guidelines,
but using up to 10 levels is recommended to adequately define the linear range. These
concentrations should be evenly spaced and analyzed in a random order to detect instrument drift [4].

¢ Cohort Selection & Power Analysis: Ensure your study has a sufficient sample size. Proper cohort
selection and statistical power analysis are critical for generating reliable and reproducible data [5].

Key Validation Parameters to Compare

Your comparison guide should objectively evaluate the following performance parameters for Cbz-O-
Methyl-L-Serine across different MS platforms (e.g., LC-MS/MS vs. GC-MS) or sample preparation

methods. The table below summarizes the core parameters to measure.
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Parameter Experimental Goal & Methodology

Linearity Establish the relationship between analyte concentration and instrument
response across a defined range [4].

Assay (Method) Determine the closeness of agreement between the measured value and a
Accuracy known reference value, often reported as % bias [6].

Precision Measure the closeness of agreement among a series of measurements
(Repeatability) obtained under the same conditions. It is typically expressed as Relative

Standard Deviation (RSD) [7].

Specificity/Selectivity Demonstrate that the method can accurately measure the analyte in the
presence of other components, such as matrix interferents [6].

Matrix Effects Quantify the suppression or enhancement of the analyte signal caused by
the sample matrix. This can be assessed by comparing the signal of an
analyte in matrix versus in solvent [6].

Suggested Workflow for Method Validation

The following diagram outlines the key stages in developing and validating a mass spectrometry method,

integrating the parameters discussed above.
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Finding Specific Technical Information

To move forward with your project, I suggest these steps:

¢ Consult Official Guidelines: Refer to established guidelines from regulatory bodies like the U.S.
Food and Drug Administration (FDA) or the International Council for Harmonisation (ICH) for
definitive requirements on bioanalytical method validation [5] [6].

e Search Scientific Literature: Look for papers in academic databases that focus on the analysis of
similar protected amino acids or peptides. Their methods can often be adapted.

e Contact Suppliers: The manufacturers and distributors listed for these compounds (e.g., Alfa
Chemistry, BOC Sciences) [1] may have technical data or application notes that they can share upon
request.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Cbz-O-methyl-L-serine mass spectrometry validation]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b1535236#cbz-0-methyl-I-

serine-mass-spectrometry-validation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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